Dipeptides
  • L-Arginylglycine
    L-Arginylglycine
    • Cat. No.:
    • B011102
    • CAS No.:
    • 108347-93-9
    • Molecular Formula:
    • C8H17N5O3
    • Molecular Weight:
    • 231.25 g/mol
    Description
    Arg-Gly is a dipeptide.
    - +
  • Fmoc-Val-Ser(Psime,Mepro)-OH
    Fmoc-Val-Ser(Psime,Mepro)-OH
    • Cat. No.:
    • B599922
    • CAS No.:
    • Molecular Formula:
    • C26H30N2O6
    • Molecular Weight:
    • 466.5 g/mol
    Description
    Fmoc-Val-Ser(Psime,Mepro)-OH is a useful research compound. Its molecular formula is C26H30N2O6 and its molecular weight is 466.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-Val-Ser...
    - +
  • CEP dipeptide 1
    CEP dipeptide 1
    • Cat. No.:
    • B612708
    • CAS No.:
    • Molecular Formula:
    • C18H27N3O6
    • Molecular Weight:
    • 381.4 g/mol
    Description
    CEP dipeptide 1 is a CEP dipeptide with potent angiogenic activity;  mediators of age-related macular degeneration (AMD).
    - +
  • Gamma-Glu-D-Glu
    Gamma-Glu-D-Glu
    • Cat. No.:
    • B1337185
    • CAS No.:
    • Molecular Formula:
    • C10H16N2O7
    • Molecular Weight:
    • 276.24 g/mol
    Description
    Gamma-Glu-D-Glu is a useful research compound. Its molecular formula is C10H16N2O7 and its molecular weight is 276.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Gamma-Glu-D-Glu suitable...
    - +
  • Fmoc-Lys(Boc)-Ser(Psi(Me,Me)pro)-OH
    Fmoc-Lys(Boc)-Ser(Psi(Me,Me)pro)-OH
    • Cat. No.:
    • B1450355
    • CAS No.:
    • Molecular Formula:
    • C32H41N3O8
    • Molecular Weight:
    • 595.7 g/mol
    Description
    Fmoc-Lys(Boc)-Ser(Psi(Me,Me)pro)-OH is a useful research compound. Its molecular formula is C32H41N3O8 and its molecular weight is 595.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-...
    - +
  • Val-Gln
    Val-Gln
    • Cat. No.:
    • B1588575
    • CAS No.:
    • 42854-54-6
    • Molecular Formula:
    • C10H19N3O4
    • Molecular Weight:
    • 245.28 g/mol
    Description
    Val-Gln is a dipeptide formed from L-valine and L-glutamine residues. It has a role as a metabolite.
    - +
  • Z-Val-Ala-OH
    Z-Val-Ala-OH
    • Cat. No.:
    • B1631090
    • CAS No.:
    • 24787-89-1
    • Molecular Formula:
    • C16H22N2O5
    • Molecular Weight:
    • 322.36 g/mol
    Description
    Z-Val-Ala-OH is a useful research compound. Its molecular formula is C16H22N2O5 and its molecular weight is 322.36 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Z-Val-Ala-OH suitable for m...
    - +
  • Tyrosyltryptophan
    Tyrosyltryptophan
    • Cat. No.:
    • B15597930
    • CAS No.:
    • Molecular Formula:
    • C20H21N3O4
    • Molecular Weight:
    • 367.4 g/mol
    Description
    Tyr-Trp is a dipeptide formed from L-tyrosine and L-tryptophan residues. It has a role as a metabolite.
    - +
  • Cyclo(Gly-Gln)
    Cyclo(Gly-Gln)
    • Cat. No.:
    • B15598442
    • CAS No.:
    • Molecular Formula:
    • C7H11N3O3
    • Molecular Weight:
    • 185.18 g/mol
    Description
    Cyclo(Gly-Gln) is a useful research compound. Its molecular formula is C7H11N3O3 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cyclo(Gly-Gln) suitable fo...
    - +
  • Cyclo(D-Leu-D-Pro)
    Cyclo(D-Leu-D-Pro)
    • Cat. No.:
    • B15599970
    • CAS No.:
    • Molecular Formula:
    • C11H18N2O2
    • Molecular Weight:
    • 210.27 g/mol
    Description
    Cyclo(D)-Pro-(D)-Leu is an organooxygen compound and an organonitrogen compound. It is functionally related to an alpha-amino acid.
    Cyclo(-D-Leu-D-Pro) has been reported in Pecten maximus with data available....
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img